molecular formula C14H19N B8409088 2-Cyclopentyl-1,2,3,4-tetrahydroquinoline

2-Cyclopentyl-1,2,3,4-tetrahydroquinoline

Cat. No.: B8409088
M. Wt: 201.31 g/mol
InChI Key: JTGQILZPSLNYNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopentyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C14H19N and its molecular weight is 201.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19N

Molecular Weight

201.31 g/mol

IUPAC Name

2-cyclopentyl-1,2,3,4-tetrahydroquinoline

InChI

InChI=1S/C14H19N/c1-2-6-11(5-1)14-10-9-12-7-3-4-8-13(12)15-14/h3-4,7-8,11,14-15H,1-2,5-6,9-10H2

InChI Key

JTGQILZPSLNYNY-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)C2CCC3=CC=CC=C3N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-cyclopentylquinoline (7.95 g, 40.3 mmol) and nickel (II) chloride hexahydrate (1.63 g, 6.85 mmol) in methanol (120 ml) cooled in an ice/methanol bath was added sodium borohydride (6.1 g, 161.2 mmol) portionwise over 1.5 h. The cooling bath was removed and the reaction stirred for a further 30 minutes. The methanol was then removed in vacuo. To the resulting black precipitate was added 2 M hydrochloric acid (100 ml) and then basified with 10 M potassium hydroxide. The mixture was poured into a separating funnel and extracted with ether (4×200 ml). The combined organic layers were dried (MgSO4), filtered and the solvent removed in vacuo to give 2-cyclopentyl-1,2,3,4-tetrahydroquinoline (7.45 g, 37.1 mmol) as a light brown oil.
Name
2-cyclopentylquinoline
Quantity
7.95 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Name
nickel (II) chloride hexahydrate
Quantity
1.63 g
Type
catalyst
Reaction Step One
Quantity
6.1 g
Type
reactant
Reaction Step Two

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